Cas no 2228794-03-2 (2-(2-bromoethyl)-5-methoxyphenol)

• Product Name: 2-(2-bromoethyl)-5-methoxyphenol
• CAS No: 2228794-03-2
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6004213
• PubChem ID: 165649678
• Update Time: 2025-06-19

2-(2-bromoethyl)-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-5-methoxyphenol
• 2228794-03-2
• EN300-1906910

• Inchi： 1S/C9H11BrO2/c1-12-8-3-2-7(4-5-10)9(11)6-8/h2-3,6,11H,4-5H2,1H3
• InChI Key： LYPMHGARXOGTCI-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2-bromoethyl)-5-methoxyphenol

Professional Introduction to Compound with CAS No. 2228794-03-2 and Product Name: 2-(2-bromoethyl)-5-methoxyphenol

The compound with the CAS number 2228794-03-2 and the product name 2-(2-bromoethyl)-5-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a bromoethyl group and a methoxyphenolic moiety imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to address various therapeutic challenges. Among these, 2-(2-bromoethyl)-5-methoxyphenol has emerged as a compound of interest due to its structural complexity and functional diversity. The bromoethyl group, in particular, is known for its ability to participate in various chemical reactions, making it a versatile component in synthetic chemistry. This feature is particularly relevant in the context of drug design, where modularity and reactivity are key considerations.

The methoxyphenolic moiety further enhances the compound's potential utility. Phenolic compounds are well-documented for their biological activity, often exhibiting properties such as antioxidant, anti-inflammatory, and antimicrobial effects. The methoxy group at the 5-position of the phenol ring introduces additional electronic and steric influences, which can be leveraged to fine-tune the compound's pharmacological profile. This dual functionality makes 2-(2-bromoethyl)-5-methoxyphenol a promising candidate for further investigation.

Recent studies have begun to explore the pharmacological potential of 2-(2-bromoethyl)-5-methoxyphenol. Research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes. For instance, preliminary in vitro studies have suggested that it could interfere with the activity of enzymes such as kinases, which are often implicated in cancer progression. Additionally, its phenolic nature suggests potential interactions with oxidative stress pathways, making it a candidate for applications in neuroprotective therapies.

The synthesis of 2-(2-bromoethyl)-5-methoxyphenol is another area of active interest. Given its structural complexity, the development of efficient synthetic routes is crucial for both laboratory-scale investigations and potential industrial production. Modern synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques, have been explored to facilitate the construction of this molecule. These approaches not only enhance yield but also improve the overall efficiency of the synthetic process.

The role of computational chemistry in understanding the behavior of 2-(2-bromoethyl)-5-methoxyphenol cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, provide insights into the compound's interactions with biological targets at an atomic level. These tools are invaluable for predicting pharmacokinetic properties and identifying potential side effects before experimental validation is undertaken.

In conclusion, 2-(2-bromoethyl)-5-methoxyphenol (CAS No. 2228794-03-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.